Cas no 23219-33-2 (2-amino-4-chloro-3-hydroxybenzoic acid)

• Product Name: 2-amino-4-chloro-3-hydroxybenzoic acid
• CAS No: 23219-33-2
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD20639114
• CID: 259796
• PubChem ID: 114947
• Update Time: 2025-04-23

2-amino-4-chloro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4-chloro-3-hydroxy-
• 2-amino-4-chloro-3-hydroxybenzoic acid
• CS-0161456
• NS00070173
• 23219-33-2
• 2-Amino-4-chloro-3-hydroxybenzoicacid
• DTXSID30177794
• CHEMBL1230244
• AKOS022642585
• R67LEH4X5Q
• D80855
• MFCD20639114
• 4-Cl-3-Hana
• EN300-222755
• Q27095338
• PD005976
• SCHEMBL2408682
• Z1262513945
• 4-Chloro-3-hydroxyanthranilic acid
• BS-16721
• Benzoic acid, 2-amino-4-chloro-3-hydroxy-
• DB04598
• 4-Chloro-3-hydroxyanthranilate
• UNII-R67LEH4X5Q
• DTXCID90100285

• MDL： MFCD20639114
• Inchi： 1S/C7H6ClNO3/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,10H,9H2,(H,11,12)
• InChI Key： VWEPFJPQZFIOAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1O)N

Computed Properties

• Exact Mass: 187.00368
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-amino-4-chloro-3-hydroxybenzoic acid

Comprehensive Overview of Benzoic acid,2-amino-4-chloro-3-hydroxy- (CAS No. 23219-33-2)

Benzoic acid,2-amino-4-chloro-3-hydroxy- (CAS No. 23219-33-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also referred to as 2-amino-4-chloro-3-hydroxybenzoic acid, is a derivative of benzoic acid, featuring amino, chloro, and hydroxy functional groups. Its unique molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of Benzoic acid,2-amino-4-chloro-3-hydroxy- are characterized by its moderate solubility in water and organic solvents, which facilitates its use in diverse chemical reactions. Researchers and industry professionals often search for 2-amino-4-chloro-3-hydroxybenzoic acid solubility and CAS 23219-33-2 applications to understand its practical utility. The compound's stability under standard conditions and its reactivity with other chemicals make it a preferred choice for synthetic applications.

One of the most prominent applications of Benzoic acid,2-amino-4-chloro-3-hydroxy- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of antibiotics and anti-inflammatory drugs. Recent trends show an increasing interest in sustainable pharmaceutical intermediates, and this compound aligns well with such demands due to its efficient synthesis pathways. Additionally, its role in agrochemicals, particularly in the development of herbicides and fungicides, has been widely studied, with queries like 2-amino-4-chloro-3-hydroxybenzoic acid in agrochemicals gaining traction.

From a market perspective, the demand for Benzoic acid,2-amino-4-chloro-3-hydroxy- is driven by the growing pharmaceutical and agrochemical sectors. Analysts often explore CAS 23219-33-2 market trends to gauge its commercial potential. The compound's versatility and the increasing focus on green chemistry have further bolstered its adoption. Manufacturers are investing in scalable production methods to meet the rising demand, ensuring consistent quality and supply.

In the realm of research, Benzoic acid,2-amino-4-chloro-3-hydroxy- is frequently studied for its potential in novel drug formulations. Scientists are particularly interested in its bioactive properties and mechanisms of action, which are critical for developing next-generation therapeutics. The compound's ability to act as a building block for complex molecules has made it a subject of numerous patents and research papers, with keywords like 2-amino-4-chloro-3-hydroxybenzoic acid synthesis being highly searched in academic databases.

Environmental and safety considerations are also paramount when working with Benzoic acid,2-amino-4-chloro-3-hydroxy-. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Queries such as CAS 23219-33-2 safety data and 2-amino-4-chloro-3-hydroxybenzoic acid handling guidelines reflect the industry's commitment to responsible chemical management.

Looking ahead, the future of Benzoic acid,2-amino-4-chloro-3-hydroxy- appears promising, with advancements in synthetic chemistry and increasing applications in life sciences. The compound's relevance in addressing global challenges, such as antimicrobial resistance and sustainable agriculture, positions it as a critical component in modern chemical innovation. As research continues to uncover new uses, the demand for CAS 23219-33-2 is expected to grow, solidifying its place in the chemical industry.